
A Comparative Guide to the Piezoelectric
Coefficients of Rochelle Salt, Quartz, and PZT

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B1211169 Get Quote

This guide provides a detailed comparison of the piezoelectric coefficients of three prominent

materials: Rochelle salt, quartz, and lead zirconate titanate (PZT). The information is intended

for researchers, scientists, and professionals in drug development who utilize piezoelectric

materials in sensors, actuators, and other precision devices.

Introduction to Piezoelectricity
The piezoelectric effect is the ability of certain crystalline materials to generate an electric

charge in response to applied mechanical stress. Conversely, these materials exhibit a

mechanical deformation when an external electric field is applied. This property is quantified by

the piezoelectric coefficient, d, which relates the induced strain to the applied electric field

(converse effect) or the induced charge density to the applied mechanical stress (direct effect).

The coefficient is typically expressed in picocoulombs per newton (pC/N) or picometers per volt

(pm/V).

Data Presentation: A Quantitative Comparison
The piezoelectric properties of Rochelle salt, quartz, and PZT vary significantly. The following

table summarizes their typical piezoelectric coefficients for easy comparison.
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Material
Piezoelectric
Coefficient

Typical Value
(pC/N)

Key Characteristics
& Limitations

Rochelle Salt (Sodium

Potassium Tartrate

Tetrahydrate)

d₁₄, d₂₅, d₃₆
>100 (can reach

several thousand)

Exhibits exceptionally

high piezoelectricity

but only within a

narrow temperature

range (-18°C to 24°C).

[1] Highly sensitive to

humidity.[2][3]

α-Quartz (Silicon

Dioxide)
d₁₁ ~2.3

Low piezoelectric

coefficient but offers

exceptional

temperature and

mechanical stability.

Commonly used as a

frequency standard.

PZT (Lead Zirconate

Titanate)
d₃₃ 200 - 600

A versatile ceramic

with a strong

piezoelectric effect.

Properties can be

tailored by varying its

composition (e.g.,

PZT-5A, PZT-5H).[4]

[5][6]

Experimental Protocols: Measuring the Piezoelectric
Coefficient
Several methods exist for measuring the piezoelectric coefficient, each with its own

advantages.[7][8][9] The direct method, often called the quasi-static or Berlincourt method, is a

common and straightforward approach for determining the d₃₃ coefficient.[10]

Objective: To determine the longitudinal piezoelectric charge coefficient (d₃₃) of a material by

applying a known dynamic force and measuring the resulting electrical charge.
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Apparatus:

Piezoelectric sample: A prepared sample of the material with electrodes on opposing faces.

Force generator: A device capable of applying a low-frequency, oscillating force (e.g., a

mechanical shaker or a small impact hammer).

Force sensor: A calibrated load cell to precisely measure the applied force.

Charge amplifier or electrometer: A device to measure the small electrical charge generated

by the sample.[8]

Data acquisition system: To record and synchronize the force and charge signals.

Methodology:

Sample Preparation: The material to be tested is cut to a specific geometry (e.g., a disc or a

rectangular plate) and electroded on the faces perpendicular to the axis of interest (the '3'

direction for d₃₃).

Mounting: The sample is securely mounted in the test fixture between the force generator

and the force sensor. It is crucial to ensure uniform application of force across the electrode

area.

Force Application: A sinusoidal or periodic compressive force of a known amplitude and low

frequency (typically around 100 Hz) is applied to the sample. The force should be low

enough to ensure the material operates in its linear piezoelectric region.

Charge Measurement: The charge generated across the electrodes of the sample is

measured using a charge amplifier. The output of the charge amplifier is a voltage

proportional to the input charge.

Data Acquisition: The force signal from the load cell and the charge signal (converted to

voltage) from the charge amplifier are recorded simultaneously.

Calculation: The piezoelectric coefficient d₃₃ is calculated as the ratio of the generated

charge (Q) to the applied force (F):
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d₃₃ = Q / F

The peak values of the synchronized charge and force signals are used for this calculation.

The measurement is typically repeated multiple times to ensure accuracy and repeatability.

Visualization of Experimental Workflow
The logical flow of the direct method for measuring the piezoelectric effect can be visualized as

follows.

Piezoelectric Material

Apply Mechanical Stress
(Known Force)

Step 1: Apply Force

Induce Electric Polarization
(Charge Generation)

Step 2: Piezoelectric Effect

Measure Generated Charge
(Charge Amplifier)

Step 3: Quantify Output

Calculate d = Q / F

Step 4: Determine Coefficient

Click to download full resolution via product page

Workflow for Direct Piezoelectric Effect Measurement.

Summary and Conclusion
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The choice between Rochelle salt, quartz, and PZT depends critically on the specific

application's requirements.

Rochelle Salt: Offers an unparalleled piezoelectric coefficient, making it suitable for highly

sensitive applications. However, its utility is severely restricted by its narrow operational

temperature range and high sensitivity to environmental humidity, which can alter its

properties.[1][2][11]

Quartz: While having a modest piezoelectric coefficient, its exceptional stability against

thermal and mechanical variations makes it the material of choice for frequency control

applications, such as oscillators in clocks and electronics.

PZT: Represents a balance of high performance and versatility. As a family of ceramics, its

properties can be tailored to specific needs, offering strong piezoelectric effects suitable for a

wide range of sensor and high-displacement actuator applications.[12] PZT-5H, for instance,

is known for its very high sensitivity.[6][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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